Cas no 937698-67-4 (N-(3-aminopropyl)-N-ethylmethanesulfonamide)

• Product Name: N-(3-aminopropyl)-N-ethylmethanesulfonamide
• CAS No: 937698-67-4
• MF: C₆H₁₆N₂O₂S
• MW: 180.268440246582
• CID: 4666385
• Update Time: 2025-05-26

N-(3-aminopropyl)-N-ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-N-ethylmethanesulfonamide
• Methanesulfonamide, N-(3-aminopropyl)-N-ethyl-

• Inchi： 1S/C6H16N2O2S/c1-3-8(6-4-5-7)11(2,9)10/h3-7H2,1-2H3
• InChI Key： WUAVCOQSSHQHSJ-UHFFFAOYSA-N
• SMILES： CS(N(CCCN)CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-(3-aminopropyl)-N-ethylmethanesulfonamide

Professional Introduction to N-(3-aminopropyl)-N-ethylmethanesulfonamide (CAS No. 937698-67-4)

N-(3-aminopropyl)-N-ethylmethanesulfonamide, a compound with the chemical identifier CAS No. 937698-67-4, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The molecular structure of N-(3-aminopropyl)-N-ethylmethanesulfonamide consists of an amine-substituted propyl group linked to an ethylmethylsulfonamide moiety, which contributes to its distinctive chemical properties and reactivity.

The synthesis of N-(3-aminopropyl)-N-ethylmethanesulfonamide involves a series of well-defined chemical transformations that highlight the compound's versatility in organic synthesis. The process typically begins with the reaction of 3-amino пропанол with ethylmethylsulfonyl chloride, followed by purification steps to isolate the desired product. This synthetic route underscores the compound's utility as a building block for more complex molecules, particularly in the context of medicinal chemistry.

In recent years, N-(3-aminopropyl)-N-ethylmethanesulfonamide has been explored for its pharmacological properties. Research indicates that this compound exhibits promising activity as a modulator of various biological pathways, making it a valuable candidate for further investigation in therapeutic applications. Specifically, studies have demonstrated its potential role in inhibiting certain enzymes and receptors that are implicated in inflammatory and neurodegenerative diseases. These findings align with the growing interest in developing small-molecule compounds that can interact selectively with biological targets.

The structural features of N-(3-aminopropyl)-N-ethylmethanesulfonamide contribute to its unique interaction profile with biological systems. The presence of both amine and sulfonamide functional groups allows for hydrogen bonding and ionic interactions, which are crucial for binding affinity and specificity. Additionally, the propyl chain provides a hydrophobic anchor that can enhance membrane permeability, facilitating cellular uptake. These characteristics make the compound an attractive scaffold for designing novel drugs with improved pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the understanding of N-(3-aminopropyl)-N-ethylmethanesulfonamide's behavior in biological environments. Molecular modeling studies have revealed insights into its binding mode with target proteins, providing a rational basis for structure-based drug design. These computational approaches complement experimental investigations and have accelerated the discovery process by predicting potential lead compounds with high accuracy.

The pharmaceutical industry has shown significant interest in exploring derivatives of N-(3-aminopropyl)-N-ethylmethanesulfonamide due to its versatile chemical nature. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of compounds with tailored properties. Such derivatives hold promise for addressing unmet medical needs across multiple therapeutic areas, including oncology, immunology, and central nervous system disorders.

In conclusion, N-(3-aminopropyl)-N-ethylmethanesulfonamide (CAS No. 937698-67-4) stands out as a compound of considerable interest in modern pharmaceutical research. Its unique structural attributes and demonstrated biological activity position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.